3-(2-Fluorophenyl)-2-hydroxypropanoic acid

• Molecular Formula: C9H9FO3
• Molecular Weight: 184.16 g/mol
• IUPAC Name: 3-(2-fluorophenyl)-2-hydroxypropanoic acid
• InChI: InChI=1S/C9H9FO3/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8,11H,5H2,(H,12,13)
• InChI Key: GONZCYFCRNKCRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(C(=O)O)O)F

Description

3-(2-Fluorophenyl)-2-hydroxypropanoic acid (CAS No. 246137-14-4) is a fluorinated hydroxycarboxylic acid with the molecular formula C₉H₉FO₃ and a molecular weight of 184.16 g/mol. Structurally, it features a 2-fluorophenyl group attached to the third carbon of a propanoic acid backbone, with a hydroxyl group at the second carbon (Figure 1). This compound is stored under dry, room-temperature conditions and exhibits moderate hazards, including acute oral toxicity (H302), skin irritation (H315), eye irritation (H319), and respiratory irritation (H335) . Its applications span pharmaceutical intermediates and organic synthesis, though specific biological activities remain less documented compared to structurally related compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Fluorophenyl)-2-hydroxypropanoic acid can be achieved through several methods. One common approach involves the reaction of 2-fluorobenzaldehyde with a suitable organometallic reagent, followed by oxidation and hydrolysis. For example, the reaction of 2-fluorobenzaldehyde with a Grignard reagent, such as methylmagnesium bromide, followed by oxidation with an oxidizing agent like potassium permanganate, and subsequent hydrolysis, yields 3-(2-Fluorophenyl)-2-hydroxypropanoic acid.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Fluorophenyl)-2-hydroxypropanoic acid may involve more efficient and scalable methods. One such method could be the catalytic hydrogenation of 3-(2-Fluorophenyl)-2-propenoic acid, followed by hydrolysis. This method allows for the large-scale production of the compound with high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(2-Fluorophenyl)-2-hydroxypropanoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as chromium trioxide or potassium permanganate.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydroxide (NaOH) in the presence of a nucleophile.

Major Products Formed

Oxidation: 3-(2-Fluorophenyl)-2-oxopropanoic acid.

Reduction: 3-(2-Fluorophenyl)-2-hydroxypropanol.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

3-(2-Fluorophenyl)-2-hydroxypropanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a precursor in the synthesis of biologically active compounds.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: It is used in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(2-Fluorophenyl)-2-hydroxypropanoic acid involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 3-(2-fluorophenyl)-2-hydroxypropanoic acid and its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	References
3-(2-Fluorophenyl)-2-hydroxypropanoic acid	2-fluoro on phenyl, 2-OH on propanoic	C₉H₉FO₃	184.16	Moderate hazards (H302, H315, etc.)
rac-3-(2-Chlorophenoxy)-2-hydroxypropanoic acid	2-Cl phenoxy, 2-OH on propanoic	C₉H₉ClO₄	216.62	Higher stability (Mp 136–137°C)
(R)-3-(4-Chlorophenyl)-2-hydroxypropanoic acid	4-Cl phenyl, 2-OH on propanoic	C₉H₉ClO₃	200.62	Stereospecific synthesis applications
2-(3-Fluorophenyl)-2-hydroxypropanoic acid	3-F phenyl, 2-OH on propanoic	C₉H₉FO₃	184.16	Structural isomer; altered acidity
3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid	3,4-diOH phenyl, 2-OH on propanoic	C₉H₁₀O₅	198.17	Antioxidant activity
3-(2-Fluorophenyl)-3-phenylpropanoic acid	2-F phenyl, 3-phenyl on propanoic	C₁₄H₁₁FO₂	244.26	Increased hydrophobicity

Key Observations:

Halogen Substitution: The 2-fluoro substituent in the target compound reduces electron density on the aromatic ring compared to 2-chlorophenoxy (rac-3 in ) or 4-chlorophenyl analogs (). Phenoxy vs. Phenyl Linkage: The phenoxy group in rac-3-(2-chlorophenoxy)-2-hydroxypropanoic acid introduces an oxygen bridge, enhancing polarity and melting point (136–137°C) relative to the direct phenyl linkage in the target compound .

Positional Isomerism: 2-(3-Fluorophenyl)-2-hydroxypropanoic acid () shares the same molecular formula as the target compound but differs in fluorine position (3- vs. 2-phenyl).

Functional Group Modifications: 3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid () exhibits two hydroxyl groups on the phenyl ring, significantly enhancing water solubility and antioxidant capacity compared to the mono-fluorinated target compound. The 3-phenyl substitution in 3-(2-fluorophenyl)-3-phenylpropanoic acid () introduces steric bulk, increasing lipophilicity (molecular weight: 244.26 vs.

Hazard Profiles

The target compound’s hazard profile (H302, H315, H319, H335) contrasts with analogs like 3-(3,4-dihydroxyphenyl)-2-hydroxypropanoic acid, which lacks halogen-associated toxicity but may exhibit higher reactivity due to phenolic hydroxyls . Chlorinated derivatives (e.g., rac-3-(2-chlorophenoxy)-2-hydroxypropanoic acid) may pose distinct environmental or metabolic risks due to C-Cl bond persistence .

Biological Activity

3-(2-Fluorophenyl)-2-hydroxypropanoic acid, a synthetic compound, has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article examines its biological properties, including antimicrobial, antioxidant, and potential therapeutic effects.

Chemical Structure and Properties

The molecular formula of 3-(2-Fluorophenyl)-2-hydroxypropanoic acid is $C_9H_9FO_3$, with a molecular weight of approximately 182.17 g/mol. The presence of a fluorinated phenyl group is significant as it can enhance the compound's lipophilicity and biological activity. The hydroxyl group contributes to its ability to interact with various biological targets.

Property	Value
Molecular Formula	C9H9F O3
Molecular Weight	182.17 g/mol
IUPAC Name	3-(2-Fluorophenyl)-2-hydroxypropanoic acid
Structure	Structure

Antimicrobial Properties

Research indicates that compounds similar to 3-(2-Fluorophenyl)-2-hydroxypropanoic acid exhibit significant antimicrobial activity. For instance, studies on fluorinated derivatives have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The mechanism of action may involve disruption of bacterial cell membranes or inhibition of essential enzymatic pathways.

• Minimum Inhibitory Concentrations (MIC) : Preliminary data suggest that the MIC for related compounds can range from 100 to 400 µg/mL against Gram-positive and Gram-negative bacteria .

Antioxidant Activity

The antioxidant potential of 3-(2-Fluorophenyl)-2-hydroxypropanoic acid is attributed to its hydroxyl group, which can donate electrons and neutralize free radicals. This property is crucial in preventing oxidative stress-related damage in cells.

• Study Findings : In vitro assays have demonstrated that derivatives of this compound show varying degrees of antioxidant activity, potentially contributing to their therapeutic effects against oxidative stress-related diseases .

Therapeutic Implications

Given its structural similarities to other bioactive compounds, there is potential for 3-(2-Fluorophenyl)-2-hydroxypropanoic acid in therapeutic applications, particularly in neurology and oncology:

• Neurological Applications : Its structural resemblance to neurotransmitters suggests possible interactions with glutamate receptors, which could be explored for neuroprotective effects.
• Oncological Applications : The compound's ability to inhibit cell proliferation in cancer cell lines has been noted, indicating a need for further exploration in cancer therapy.

Case Studies and Research Findings

Several studies have focused on the biological activities of fluorinated compounds similar to 3-(2-Fluorophenyl)-2-hydroxypropanoic acid:

• Antimicrobial Study : A comparative analysis of fluorinated phenolic compounds showed that those with a similar structure exhibited potent antimicrobial properties against resistant strains of bacteria. The study highlighted the importance of the fluorine atom in enhancing activity .
• Antioxidant Efficacy : Research conducted on various phenolic compounds indicated that those with hydroxyl substitutions, like 3-(2-Fluorophenyl)-2-hydroxypropanoic acid, demonstrated significant antioxidant capabilities in cellular models .
• Therapeutic Mechanisms : Investigations into the binding affinity of this compound to various receptors have opened avenues for its use as a lead compound in drug development targeting neurological disorders.